5-[(4-Fluorophenyl)methoxy]-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one
• InChI: InChI=1S/C24H25FN2O4/c1-29-21-8-6-20(7-9-21)27-12-10-26(11-13-27)15-22-14-23(28)24(17-30-22)31-16-18-2-4-19(25)5-3-18/h2-9,14,17H,10-13,15-16H2,1H3
• InChI Key: DMQKHQGJGDBSNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC4=CC=C(C=C4)F
• Molecular Formula: C24H25FN2O4
• Molecular Weight: 424.5 g/mol
• CAS No.: 898439-98-0

Description

5-[(4-Fluorophenyl)methoxy]-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one is a useful research compound. Its molecular formula is C24H25FN2O4 and its molecular weight is 424.472. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeled Compounds for Neuroimaging

Compounds structurally related to "5-[(4-Fluorophenyl)methoxy]-2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one" have been used in the development of radiolabeled antagonists for PET imaging, particularly focusing on the serotonergic system. For instance, [18F]p-MPPF, a radiolabeled antagonist, has been utilized to study 5-HT1A receptors, providing insights into the serotonergic neurotransmission through PET imaging in both animal models and humans (Plenevaux et al., 2000).

Anticonvulsant Activities

Research on derivatives structurally similar to the compound has shown potential anticonvulsant activities. A study on new kojic acid derivatives, which share a resemblance in the piperazine and pyran components, demonstrated that certain compounds exhibited significant activity against maximal electroshock (MES) and subcutaneous metrazol (scMet) induced seizures, highlighting the potential of such compounds in anticonvulsant drug development (Aytemir et al., 2010).

Crystal Structure Studies

Investigations into the crystal structures of compounds related to "this compound" can provide valuable information on their molecular configurations and potential interactions. Studies on crystal structures have been conducted to understand the arrangement and bonding, facilitating the design of compounds with enhanced biological activities (Ullah & Altaf, 2014).

Genotoxicity Studies

Genotoxicity studies are critical for assessing the safety profile of new compounds. Research on related piperazine compounds has explored the genotoxic potential through various assays, informing on the safe use and potential risks associated with these compounds (Kalgutkar et al., 2007).